Cas no 1311315-38-4 (1-(2,4-dichloro-5-fluorophenyl)ethan-1-amine hydrochloride)

• Product Name: 1-(2,4-dichloro-5-fluorophenyl)ethan-1-amine hydrochloride
• CAS No: 1311315-38-4
• MF: C₈H₉Cl₃FN
• MW: 244.521162748337
• CID: 4587671
• Update Time: 2025-10-30

1-(2,4-dichloro-5-fluorophenyl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dichloro-5-fluorophenyl)ethan-1-amine hydrochloride

• Inchi： 1S/C8H8Cl2FN.ClH/c1-4(12)5-2-8(11)7(10)3-6(5)9;/h2-4H,12H2,1H3;1H
• InChI Key： OPFAKCCCEVMAOR-UHFFFAOYSA-N
• SMILES： C(C1C=C(F)C(Cl)=CC=1Cl)(N)C.Cl

1-(2,4-dichloro-5-fluorophenyl)ethan-1-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(2,4-dichloro-5-fluorophenyl)ethan-1-amine hydrochloride

Introduction to 1-(2,4-dichloro-5-fluorophenyl)ethan-1-amine hydrochloride (CAS No. 1311315-38-4)

1-(2,4-dichloro-5-fluorophenyl)ethan-1-amine hydrochloride, identified by the CAS number 1311315-38-4, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of aromatic amines and has garnered attention due to its unique structural and functional properties. The presence of both chloro and fluoro substituents in its phenyl ring enhances its reactivity and potential applications in medicinal chemistry.

The molecular structure of 1-(2,4-dichloro-5-fluorophenyl)ethan-1-amine hydrochloride consists of a benzene ring substituted with two chlorine atoms at the 2 and 4 positions, and a fluorine atom at the 5 position. The amine group (-NH₂) is attached to an ethyl chain, which further modulates its chemical behavior. This arrangement makes it a versatile intermediate in the synthesis of various pharmacologically active molecules.

In recent years, there has been growing interest in developing novel compounds that exhibit potent biological activity. 1-(2,4-dichloro-5-fluorophenyl)ethan-1-amine hydrochloride has been explored as a key intermediate in the synthesis of drugs targeting various therapeutic areas. Its structural features make it a valuable building block for designing molecules with enhanced binding affinity and selectivity.

One of the most promising applications of 1-(2,4-dichloro-5-fluorophenyl)ethan-1-amine hydrochloride is in the development of anticancer agents. Researchers have utilized this compound to synthesize small-molecule inhibitors that target specific enzymes involved in cancer cell proliferation. The chloro and fluoro substituents play a crucial role in modulating the interactions between the drug and its biological target, leading to improved efficacy.

Furthermore, 1-(2,4-dichloro-5-fluorophenyl)ethan-1-amine hydrochloride has been investigated for its potential in treating inflammatory diseases. Studies have shown that derivatives of this compound can inhibit key inflammatory pathways, thereby reducing symptoms associated with chronic inflammation. The amine group in the molecule interacts with various enzymes and receptors, leading to a cascade of biological effects that contribute to its therapeutic potential.

The synthesis of 1-(2,4-dichloro-5-fluorophenyl)ethan-1-amine hydrochloride involves multi-step organic reactions, including nucleophilic substitution and condensation reactions. The presence of reactive functional groups such as chloro and fluoro atoms requires careful handling during synthesis to ensure high yields and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to enhance the efficiency of the synthesis process.

Recent advancements in computational chemistry have also contributed to the understanding of 1-(2,4-dichloro-5-fluorophenyl)ethan-1-amine hydrochloride's reactivity and mechanism of action. Molecular modeling studies have provided insights into how this compound interacts with biological targets at the atomic level. These insights are crucial for designing more effective derivatives with improved pharmacological properties.

The pharmacokinetic properties of 1-(2,4-dichloro-5-fluorophenyl)ethan-1-amine hydrochloride are also an area of active research. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic use. Preclinical studies have been conducted to evaluate its bioavailability and toxicity profile, providing valuable data for further development.

In conclusion, 1-(2,4-dichloro-5-fluorophenyl)ethan-1-amine hydrochloride (CAS No. 1311315-38-4) is a versatile compound with significant potential in pharmaceutical applications. Its unique structural features make it a valuable intermediate in the synthesis of drugs targeting various diseases. Ongoing research continues to uncover new applications and improve our understanding of its biological activity and pharmacokinetic properties.